Cas no 22807-99-4 (Benzene,1,3,5-trimethoxy-2-(phenylmethyl)-)

Benzene,1,3,5-trimethoxy-2-(phenylmethyl)- structure
22807-99-4 structure
Product Name:Benzene,1,3,5-trimethoxy-2-(phenylmethyl)-
CAS No:22807-99-4
MF:C16H18O3
MW:258.312325000763
CID:261865
PubChem ID:89845
Update Time:2025-04-19

Benzene,1,3,5-trimethoxy-2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,3,5-trimethoxy-2-(phenylmethyl)-
    • 2-benzyl-1,3,5-trimethoxybenzene
    • AKOS024323346
    • Benzyl phloroglucinol trimethyl ether
    • 2,4,6-TRIMETHOXYDIPHENYLMETHANE
    • SCHEMBL18029929
    • 1,3,5-Trimethoxy-2-(benzyl)benzene
    • 2-benzyl-1, 3, 5-trimethoxybenzene
    • 22807-99-4
    • Benzene, 1,3,5-trimethoxy-2-(phenylmethyl)-
    • DTXSID0066828
    • YTQHXEQIYCMRGS-UHFFFAOYSA-N
    • Inchi: 1S/C16H18O3/c1-17-13-10-15(18-2)14(16(11-13)19-3)9-12-7-5-4-6-8-12/h4-8,10-11H,9H2,1-3H3
    • InChI Key: YTQHXEQIYCMRGS-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C=C(C=1CC1C=CC=CC=1)OC)OC

Computed Properties

  • Exact Mass: 258.12564
  • Monoisotopic Mass: 258.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • Density: 1.072
  • Boiling Point: 373°Cat760mmHg
  • Flash Point: 126.1°C
  • Refractive Index: 1.54
  • PSA: 27.69

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